N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C22H20N2O3S2/c1-12-13(2)28-22(18(12)21-23-15-9-5-6-11-17(15)29-21)24-20(25)14-8-7-10-16(26-3)19(14)27-4/h5-11H,1-4H3,(H,24,25)
• InChI Key: YDQSZVDQHUYPEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)C4=C(C(=CC=C4)OC)OC)C
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many biologically active molecules. It is often used in drug discovery due to its diverse biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse and can include reactions such as acetylation, nucleophilic substitution, and others.

Scientific Research Applications

Antibacterial Agents

. They are known to act against both Gram-positive and Gram-negative bacteria. .

Antimicrobial Activities

. This activity points towards their use as antimicrobial drugs, potentially offering a new class of treatment against resistant bacterial strains.

Analgesic and Anti-inflammatory Activities

Some benzothiazole compounds have been tested for their analgesic and anti-inflammatory activities. .

Antioxidant Properties

Thiazole derivatives have been synthesized and screened for their antioxidant properties. .

Mechanism of Action

Target of Action

The primary targets of this compound are bacterial strains, particularly Staphylococcus aureus . The compound has shown promising activity against these bacteria, indicating its potential as an antibacterial agent .

Mode of Action

It’s known that the compound interacts with its bacterial targets, leading to their elimination

Pharmacokinetics

The compound’s pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), are favorable . These properties influence the compound’s bioavailability, or the extent and rate at which it reaches its site of action. A favorable pharmacokinetic profile suggests the compound can effectively reach and act on its bacterial targets.

Result of Action

The compound exhibits bactericidal activity, meaning it kills bacteria rather than merely inhibiting their growth . Specifically, the compound has shown potent activity against Staphylococcus aureus, eliminating this strain after 24-hour exposure .

Future Directions

Benzothiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for specific applications.